3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide

• Molecular Formula: C17H17FN2O3
• Molecular Weight: 316.33 g/mol
• IUPAC Name: 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C17H17FN2O3/c1-23-10-9-19-16(21)13-3-2-4-15(11-13)20-17(22)12-5-7-14(18)8-6-12/h2-8,11H,9-10H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BPFPXCIKFDSEBK-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)F

Description

3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly referred to as FLB 752 or ABT-089. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide is not fully understood. However, it is believed to act as a selective agonist of the α4β2 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various cognitive processes such as attention, learning, and memory. By activating this receptor, FLB 752 may enhance the function of these cognitive processes.
Biochemical and Physiological Effects:
In addition to its cognitive and antipsychotic effects, 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide has also been shown to have other biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain, which may contribute to its cognitive enhancing effects. It has also been shown to have a low potential for abuse and addiction, making it a safer alternative to other drugs used for cognitive enhancement.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide in lab experiments is its selectivity for the α4β2 nAChR. This allows researchers to study the specific effects of this receptor on cognitive processes and to develop more targeted therapies for diseases such as Alzheimer's and ADHD. However, one limitation of using this compound is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research on 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide. One direction is to further investigate its potential therapeutic applications in the treatment of Alzheimer's disease, schizophrenia, and ADHD. Another direction is to develop more potent and selective agonists of the α4β2 nAChR for use in cognitive enhancement and other therapeutic applications. Additionally, research could focus on the development of new delivery methods for this compound to improve its bioavailability and half-life.

Synthesis Methods

The synthesis of 3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide involves the reaction between 4-fluorobenzoic acid and 3-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 2-methoxyethylamine to obtain the final product. This synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-[(4-fluorobenzoyl)amino]-N-(2-methoxyethyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of various diseases such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). In preclinical studies, this compound has shown promising results in improving cognitive function, enhancing memory retention, and increasing attention span. It has also been shown to have antipsychotic effects and to reduce symptoms of ADHD.